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Compound of Interest

Compound Name: Butyl Benzoate

Cat. No.: B1668117 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview of the use of butyl benzoate in

fragrance and perfume formulations. This document details its functions, properties, and

includes experimental protocols for its application and evaluation.

Introduction to Butyl benzoate in Perfumery
Butyl benzoate (C₁₁H₁₄O₂) is a benzoate ester synthesized from the condensation of benzoic

acid and butanol.[1] In the fragrance industry, it is a versatile ingredient valued for its mild,

fruity, and balsamic aroma with subtle ambergris and woody undertones.[2] Its primary

functions in perfume formulations include acting as a modifier, blender, fixative, and solvent.[2]

As a modifier, it can be used to seamlessly blend different fragrance families, from floral to

oriental.[2] Its role as a fixative is particularly noteworthy, as it helps to prolong the presence of

more volatile fragrance notes, thereby enhancing the longevity of the scent.[3] Furthermore, its

excellent solvent properties aid in dissolving solid fragrance materials and resins, ensuring a

homogenous mixture.[2]

Physicochemical and Regulatory Data
A summary of the key quantitative data for butyl benzoate is presented below for easy

reference.
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Table 1: Physicochemical Properties of Butyl Benzoate
Property Value Reference

Molecular Formula C₁₁H₁₄O₂ [1]

Molecular Weight 178.23 g/mol [1]

Appearance Colorless, clear oily liquid [4]

Odor Profile
Mild, fruity, balsamic, with

amber and woody undertones
[2][4]

Boiling Point 249 °C at 760 mmHg [4]

Flash Point 106.11 °C (223.00 °F) TCC [4]

Specific Gravity 1.003 - 1.009 @ 25 °C [4]

Solubility
Soluble in alcohol; practically

insoluble in water
[4]

Table 2: Regulatory and Recommended Usage Levels
Product Type

Maximum Recommended
Concentration

Reference

Leave-on Skin Contact 0.5% [4]

Wash-off Skin Contact 0.5% [4]

No Skin Contact 6.0% [4]

Fragrance Concentrate Up to 6.0% [4]

Experimental Protocols
The following protocols provide a framework for incorporating and evaluating the effect of butyl
benzoate in a fragrance formulation.

Preparation of a Model Eau de Toilette (EDT)
Formulation
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This protocol outlines the preparation of a simple floral fragrance formulation to serve as a

control and for the addition of butyl benzoate.

Materials:

Perfumery-grade ethanol (95%)

Distilled water

Glass beakers and stirring rods

Digital scale

Pipettes

Fragrance components (e.g., Linalool, Phenyl Ethyl Alcohol, Hedione, Iso E Super,

Galaxolide)

Butyl benzoate

Procedure:

Prepare a fragrance concentrate by mixing the aromatic components according to the

proportions in Table 3.

Create two batches of the fragrance concentrate: a "Control Concentrate" and a "Test

Concentrate".

To the "Test Concentrate", add butyl benzoate at a concentration of 5% of the total

concentrate weight.

Prepare the Control EDT by diluting the "Control Concentrate" to 10% in perfumery-grade

ethanol.

Prepare the Test EDT by diluting the "Test Concentrate" (containing butyl benzoate) to 10%

in perfumery-grade ethanol.
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Add distilled water to both formulations to adjust the final ethanol concentration to

approximately 80%.

Allow both formulations to macerate in a cool, dark place for at least 48 hours before

evaluation.

Table 3: Model Floral Fragrance Concentrate
Formulation

Component Type Percentage (%)

Phenyl Ethyl Alcohol Middle Note (Floral - Rose) 25

Linalool Top Note (Floral - Fresh) 20

Hedione (Methyl

Dihydrojasmonate)
Middle Note (Floral - Jasmine) 30

Iso E Super Base Note (Woody) 15

Galaxolide Base Note (Musk) 10

Total 100

Sensory Evaluation of Fragrance Longevity
This protocol describes a method for the sensory assessment of fragrance longevity on a

neutral medium.

Materials:

Control and Test EDT formulations

Perfume blotter strips

A panel of at least 5 trained sensory assessors

An odor-free evaluation room

Procedure:
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Dip one blotter strip into the Control EDT and another into the Test EDT, ensuring they are

equally saturated.

Allow the alcohol to evaporate for approximately 1 minute.

Present the blotters to the sensory panel for initial evaluation of the fragrance profile.

At timed intervals (e.g., 0, 1, 2, 4, 6, and 8 hours), the panel evaluates the intensity of the

fragrance on each blotter.[5]

Assessors rate the fragrance intensity on a scale of 1 to 5 (1 = very weak, 5 = very strong).

[5]

Record the data and calculate the average intensity at each time point for both formulations.

Table 4: Hypothetical Sensory Panel Data for Fragrance
Longevity

Time (hours) Average Intensity (Control)
Average Intensity (Test
with Butyl Benzoate)

0 4.8 4.7

1 4.2 4.3

2 3.5 3.8

4 2.1 2.9

6 1.2 2.0

8 0.5 1.3

Instrumental Analysis of Fragrance Longevity using
Headspace GC-MS
This protocol provides a method for the quantitative analysis of volatile fragrance compounds

over time.

Materials:
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Control and Test EDT formulations

Gas Chromatograph-Mass Spectrometer (GC-MS) with a headspace sampler

Sealed headspace vials

Filter paper or other suitable substrate for application

Procedure:

Place a small piece of filter paper into a headspace vial.

Apply a precise amount (e.g., 10 µL) of the Control EDT onto the filter paper and seal the

vial. Prepare a separate vial for the Test EDT in the same manner.

Place the vials in the headspace autosampler.

Analyze the headspace at specified time intervals (e.g., 0, 1, 2, 4, 6, and 8 hours) to

measure the concentration of key volatile fragrance compounds (e.g., Linalool).[6]

The GC-MS method should be optimized for the separation and detection of the target

fragrance molecules.[6]

Quantify the peak area of the selected volatile compounds at each time point to determine

the rate of evaporation.

Visualized Workflows and Relationships
The following diagrams illustrate the experimental workflows and the functional role of butyl
benzoate.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.mdpi.com/2079-9284/5/4/62
https://www.mdpi.com/2079-9284/5/4/62
https://www.benchchem.com/product/b1668117?utm_src=pdf-body
https://www.benchchem.com/product/b1668117?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fragrance Concentrate Preparation

Eau de Toilette Formulation

Aromatic Components
(Top, Middle, Base Notes) Mixing Control Concentrate

Test Concentrate

Dilution

Dilution

Butyl Benzoate

Perfumery Ethanol

Distilled Water

Control EDT

Test EDT

Maceration
(48 hours)

Final Formulations
for Evaluation

Click to download full resolution via product page

Caption: Workflow for the preparation of control and test fragrance formulations.
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Caption: Experimental workflow for evaluating the effect of butyl benzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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